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Compound of Interest

Compound Name: D-Alanine-13C3

CAS No.: 286460-72-8

Cat. No.: B1611752

Get Quote

CRITICAL DISTINCTION: D-Alanine-13C3 is a Stable Isotope labeled compound.[1][2] It is

NOT radioactive.[1][3]

Radioactive: No.[1]

RCRA Hazardous Waste: Generally No (unless mixed with hazardous solvents).

Disposal Stream: Standard Chemical Waste (Non-Hazardous Organic).

Operational Directive: Do not dispose of this material in radioactive waste containers. Doing so

triggers unnecessary regulatory burdens and disposal costs (often 10-20x higher than chemical

waste). Treat D-Alanine-13C3 as you would standard, unlabeled D-Alanine, adhering to your

facility's chemical hygiene plan.

Material Characterization & Risk Profile
To make informed disposal decisions, we must first validate the physicochemical properties of

the material. D-Alanine is the non-proteinogenic isomer of alanine, often used in

peptidomimetic synthesis and bacterial cell wall research. The

label adds mass but does not alter chemical toxicity or stability.
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Property Specification Operational Implication

Chemical Name D-Alanine-13C3

Isomer of L-Alanine;

biologically active in specific

bacterial pathways.

CAS Number
Varies by enrichment

(Unlabeled: 338-69-2)

Use unlabeled CAS for general

waste profiling if specific

labeled CAS is not in EHS

database.

Labeling
Carbon-13 (

)

Stable Isotope. Non-radiating.

[1] No half-life concerns.

Physical State Crystalline Solid (White)
Dust generation is the primary

physical hazard.

Solubility High (Water)

Potential for migration if

spilled; easily cleaned with

water.[4]

GHS Classification Non-Hazardous

Not classified as dangerous

goods for transport

(DOT/IATA).

The "Radioactive" Misconception: A Costly Error
In my experience auditing lab workflows, the most common error with

and

compounds is "defensive over-categorization." Researchers see "Isotope" and reflexively
choose the radioactive waste stream.

The Science of the Decision:

Carbon-14 (

): Unstable, beta-emitter. Radioactive Waste.[2][5][6][7][8]
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Carbon-13 (

): Stable, naturally occurring (1.1% of all carbon). Chemical Waste.[3][4][9]

Protocol: Verify the label explicitly states "Stable Isotope" or "13C". If a Geiger counter is used,

it will read background levels, confirming the absence of ionizing radiation.

Disposal Decision Logic (Visualized)
Use the following logic flow to determine the exact disposal container for your D-Alanine-13C3
waste.

Start: D-Alanine-13C3 Waste

Is it mixed with other chemicals?

Is it mixed with Radioisotopes
(e.g., H-3, C-14)?

Yes

NON-HAZARDOUS CHEMICAL WASTE
(Solid)

No (Pure Solid)

Is it dissolved in Hazardous Solvents
(e.g., Methanol, Acetonitrile)?

No

MIXED WASTE
(Rad + Chem)

Contact EHS Immediately

Yes

HAZARDOUS CHEMICAL WASTE
(Flammable/Toxic)

Dispose per Solvent Properties

Yes

NON-HAZARDOUS CHEMICAL WASTE
(Aqueous)

No (Aqueous/Buffer)
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating stable isotope waste. Note that "Mixed Waste"

(Radioactive + Chemical) requires specialized handling protocols.

Step-by-Step Disposal Protocols
Although D-Alanine is non-hazardous, do not dispose of it in the trash or down the drain.

Laboratory Best Management Practices (BMPs) dictate that all chemical reagents be collected

to prevent environmental accumulation and public perception issues.

Scenario A: Pure Solid Waste (Expired or Excess)
Applicable for: Unused powder, scrapings, or contaminated weighing paper.

Container Selection: Use a clear, chemically compatible plastic jar (HDPE) or glass amber

jar.

Labeling: Apply a hazardous waste tag (or "Non-Regulated Waste" tag depending on facility

rules).

Constituents: Write "D-Alanine-13C3 (Solid)".

Hazard Checkbox: Check "None" or "Non-Hazardous."

Segregation: Can be co-mingled with other non-hazardous solid organic waste (e.g., other

amino acids, sugars).

Disposal Action: Cap tightly and move to your Satellite Accumulation Area (SAA).

Scenario B: Aqueous Solution (Buffers/Media)
Applicable for: Leftover stock solutions in water or saline.

pH Check: Ensure pH is between 5 and 9. (D-Alanine is zwitterionic and neutral in water).

Container: Polyethylene (Nalgene) carboy or glass bottle.

Labeling:
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Constituents: "Water (99%), D-Alanine-13C3 (<1%)".

Drain Disposal?

Strict Rule:NO. Unless your facility has a specific permit for amino acid drain disposal,

assume it must be collected.

Why? While biodegradable, introducing chemical reagents into municipal water systems

often violates local discharge permits regarding Chemical Oxygen Demand (COD).

Scenario C: Mixed Solvent Waste (HPLC/Synthesis)
Applicable for: Eluents containing Acetonitrile, Methanol, or reaction mixtures.

Classification: The hazard is now driven by the solvent, not the D-Alanine.

Action: Dispose of into the "Flammable Solvents" carboy.

Labeling: List the solvent (e.g., "Acetonitrile") as the primary hazard. List "D-Alanine-13C3"

as a trace contaminant.

Regulatory & Compliance Context
Understanding the "Why" ensures long-term compliance.

RCRA (USA): D-Alanine is not listed on the EPA's P-list (acutely hazardous) or U-list (toxic)

[1]. However, under 40 CFR 261, the generator is responsible for determining if the waste

exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity. Pure D-Alanine exhibits

none of these.

Stable Isotope Exemption: The EPA and NRC do not regulate Carbon-13 as radioactive

material. It does not fall under 10 CFR Part 20 (Standards for Protection Against Radiation)

[2].

Environmental Fate: D-Alanine is readily biodegradable. In the event of an accidental spill

into soil, it typically degrades via microbial pathways (alanine racemase/dehydrogenase) into

pyruvate, entering the Krebs cycle [3].
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Emergency Procedures (Spill Response)
PPE: Nitrile gloves, safety glasses, lab coat.

Small Spill (Solid): Sweep up carefully to avoid dust generation. Place in a bag for chemical

waste disposal. Clean area with water.[4][9][10]

Small Spill (Liquid): Absorb with paper towels or standard spill pads. Dispose of absorbents

as solid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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